2-Phenylethyl n-butyl carbamate
Overview
Description
2-Phenylethyl n-butyl carbamate is a natural product found in Streptomyces with data available.
Scientific Research Applications
Synthesis Methods and Chemical Properties
- A study by Li et al. (2015) describes a high-yielding preparation of a compound related to 2-Phenylethyl n-butyl carbamate, highlighting its simplicity and industry reliability in synthesis methods (Li et al., 2015).
- Another study focuses on the ortho effects of phenyl N-butyl carbamates for inhibition mechanisms, relevant in the context of Alzheimer's treatment, showing the importance of chemical characteristics for inhibitor efficiency (Lin et al., 2005).
Biomedical Research and Therapeutic Applications
- Weber et al. (1995) discuss a compound related to 2-Phenylethyl n-butyl carbamate, highlighting its relevance in the context of biomedical research, particularly in the study of complex biochemical processes (Weber et al., 1995).
- Studies on the interaction of carbamates with enzymes like acetylcholinesterase have implications in understanding and treating conditions like Alzheimer's disease, as explored by Lin et al. (1999) (Lin et al., 1999).
Environmental and Agricultural Applications
- Kazano et al. (1970) investigated the insecticidal activities of phenyl carbamates, including compounds similar to 2-Phenylethyl n-butyl carbamate, providing insights into their potential use in agriculture (Kazano et al., 1970).
Material Science and Engineering Applications
- The study of carbazole and o-Carborane based organic fluorophores, as discussed by Jiao et al. (2019), shows potential applications of related compounds in material science, particularly in the development of novel fluorescent materials (Jiao et al., 2019).
Pharmacological Research
- Fourneron et al. (1991) explored specific carbamates as active site titrators of lipases, which is crucial in understanding enzyme function and drug design, potentially involving compounds related to 2-Phenylethyl n-butyl carbamate (Fourneron et al., 1991).
properties
Molecular Formula |
C13H19NO2 |
|---|---|
Molecular Weight |
221.29 g/mol |
IUPAC Name |
butyl N-(2-phenylethyl)carbamate |
InChI |
InChI=1S/C13H19NO2/c1-2-3-11-16-13(15)14-10-9-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,14,15) |
InChI Key |
LUGMZFCJHLOENU-UHFFFAOYSA-N |
SMILES |
CCCCOC(=O)NCCC1=CC=CC=C1 |
Canonical SMILES |
CCCCOC(=O)NCCC1=CC=CC=C1 |
synonyms |
TMC 49A TMC-49A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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